2-[[2-[(2-Methoxyphenyl)methylamino]-2-oxoethyl]thio]-3-pyridinecarboxylic acid [2-[(2-methoxyphenyl)methylamino]-2-oxoethyl] ester

• Molecular Formula: C26H27N3O6S
• Molecular Weight: 509.6 g/mol
• IUPAC Name: [2-[(2-methoxyphenyl)methylamino]-2-oxoethyl] 2-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]sulfanylpyridine-3-carboxylate
• InChI: InChI=1S/C26H27N3O6S/c1-33-21-11-5-3-8-18(21)14-28-23(30)16-35-26(32)20-10-7-13-27-25(20)36-17-24(31)29-15-19-9-4-6-12-22(19)34-2/h3-13H,14-17H2,1-2H3,(H,28,30)(H,29,31)
• InChI Key: FVPQHDUJMGOBLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)COC(=O)C2=C(N=CC=C2)SCC(=O)NCC3=CC=CC=C3OC

Description

2-[[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]thio]-3-pyridinecarboxylic acid [2-[(2-methoxyphenyl)methylamino]-2-oxoethyl] ester is an aromatic carboxylic acid and a member of pyridines.

Scientific Research Applications

Scientific Research Applications

• Synthesis of Novel Compounds : The compound has been utilized in the synthesis of a novel class of compounds like 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones. These compounds have potential applications in various fields of chemistry and pharmacology (Koza et al., 2013).

• Corrosion Inhibition : Another study explored the synthesis of α-aminophosphonic acids derivatives of the compound, demonstrating their efficiency as corrosion inhibitors for mild steel in acidic solutions. This signifies its potential application in material science and industrial chemistry (Djenane et al., 2019).

• Development of Cerebral Vasodilators : The compound has been identified as an intermediate in the development of new cerebral vasodilators, indicating its potential application in the treatment of neurological conditions (Higuchi, Sasaki, & Sado, 1975).

• Synthesis of Heterocyclic Compounds : It has also been used in the synthesis of heterocyclic compounds like thiazolo[3,2‐a]pyrimidines, which exhibited antiinflammatory activity. This suggests its relevance in medicinal chemistry and drug development (Tozkoparan et al., 1998).

• Antifungal Properties : The compound has been integrated into the structure of novel organothiophosphonates, demonstrating significant antifungal activities against seed-borne pathogens. This highlights its application in agricultural chemistry and plant protection (Agrawal et al., 2007).